Cas no 1056054-14-8 (4-Chloro-5-phenyl-2-(trifluoromethyl)thieno[2,3-d]pyrimidine)

4-Chloro-5-phenyl-2-(trifluoromethyl)thieno[2,3-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core substituted with chloro, phenyl, and trifluoromethyl functional groups. This structure imparts significant reactivity and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the trifluoromethyl moiety contributes to metabolic stability and lipophilicity, often improving bioavailability. The phenyl ring further diversifies its applicability in cross-coupling reactions. Its well-defined molecular architecture makes it suitable for constructing complex scaffolds in medicinal chemistry, particularly for kinase inhibitors and other bioactive molecules. The compound is typically handled under controlled conditions due to its reactive chloro substituent.

4-Chloro-5-phenyl-2-(trifluoromethyl)thieno[2,3-d]pyrimidine structure

1056054-14-8 structure

Product Name:4-Chloro-5-phenyl-2-(trifluoromethyl)thieno[2,3-d]pyrimidine

CAS No:1056054-14-8

MF:C₁₃H₆ClF₃N₂S

MW:314.713350772858

CID:3167347

PubChem ID:84819656

Update Time:2025-06-14

4-Chloro-5-phenyl-2-(trifluoromethyl)thieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- SCHEMBL2369443
- RAPMXNVDVLPLTI-UHFFFAOYSA-N
- 1056054-14-8
- 4-Chloro-5-phenyl-2-(trifluoromethyl)thieno[2,3-d]pyrimidine
- Inchi： 1S/C13H6ClF3N2S/c14-10-9-8(7-4-2-1-3-5-7)6-20-11(9)19-12(18-10)13(15,16)17/h1-6H
- InChI Key： RAPMXNVDVLPLTI-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC(C(F)(F)F)=N1)SC=C2C1C=CC=CC=1

Computed Properties

Exact Mass: 313.9892316Da
Monoisotopic Mass: 313.9892316Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 349
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 54Å²

4-Chloro-5-phenyl-2-(trifluoromethyl)thieno[2,3-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM151561-1g	4-chloro-5-phenyl-2-(trifluoromethyl)thieno[2,3-d]pyrimidine	1056054-14-8	95%	1g	$706	2021-08-05
Chemenu	CM151561-5g	4-chloro-5-phenyl-2-(trifluoromethyl)thieno[2,3-d]pyrimidine	1056054-14-8	95%	5g	$1772	2021-08-05
Chemenu	CM151561-1g	4-chloro-5-phenyl-2-(trifluoromethyl)thieno[2,3-d]pyrimidine	1056054-14-8	95%	1g	$***	2023-04-03

4-Chloro-5-phenyl-2-(trifluoromethyl)thieno[2,3-d]pyrimidine Related Literature

1. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
5. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528

Additional information on 4-Chloro-5-phenyl-2-(trifluoromethyl)thieno[2,3-d]pyrimidine

Recent Advances in the Study of 4-Chloro-5-phenyl-2-(trifluoromethyl)thieno[2,3-d]pyrimidine (CAS: 1056054-14-8)

4-Chloro-5-phenyl-2-(trifluoromethyl)thieno[2,3-d]pyrimidine (CAS: 1056054-14-8) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential as a scaffold for drug development. Recent studies have explored its synthesis, biological activity, and therapeutic applications, particularly in the context of kinase inhibition and anticancer research. This research briefing provides an overview of the latest findings related to this compound, highlighting its chemical properties, pharmacological potential, and ongoing research directions.

The compound belongs to the thieno[2,3-d]pyrimidine class, which is known for its versatility in drug design. The presence of a trifluoromethyl group and a chloro substituent enhances its reactivity and binding affinity to biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of 4-Chloro-5-phenyl-2-(trifluoromethyl)thieno[2,3-d]pyrimidine, with particular emphasis on green chemistry approaches to reduce environmental impact. Advances in catalytic systems and solvent-free reactions have been reported, improving the scalability of its production.

In pharmacological studies, this compound has demonstrated promising activity as a kinase inhibitor, particularly against tyrosine kinases involved in cancer progression. Preclinical evaluations have shown that it exhibits selective inhibition of specific kinase isoforms, reducing off-target effects. Mechanistic studies reveal that the compound binds to the ATP-binding pocket of kinases, disrupting signal transduction pathways critical for cell proliferation and survival. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

Further research has explored the compound's applications beyond oncology. Recent publications indicate its efficacy in modulating inflammatory pathways, making it a candidate for autoimmune disease treatment. In vitro and in vivo studies have demonstrated its ability to suppress pro-inflammatory cytokines, suggesting a dual therapeutic role. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability.

Despite these advancements, challenges remain in translating 4-Chloro-5-phenyl-2-(trifluoromethyl)thieno[2,3-d]pyrimidine into clinical applications. Issues such as solubility, toxicity profiles, and drug delivery mechanisms require further investigation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles, with several patents filed for derivative compounds and formulations. The compound's unique chemical structure continues to inspire innovation in drug discovery, positioning it as a valuable tool for future therapeutic development.

In conclusion, 4-Chloro-5-phenyl-2-(trifluoromethyl)thieno[2,3-d]pyrimidine represents a promising avenue for research in medicinal chemistry and drug development. Its multifaceted biological activity and synthetic adaptability underscore its potential across various therapeutic areas. Ongoing studies aim to refine its properties and expand its applications, paving the way for novel treatments in oncology, inflammation, and beyond. Researchers are encouraged to explore its derivatives and mechanisms further to unlock its full therapeutic potential.